Cas no 2172077-98-2 (2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid)

• Product Name: 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• CAS No: 2172077-98-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5938759
• PubChem ID: 165820207
• Update Time: 2025-06-08

2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid
• 2-cyclobutyl-3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]propanoic acid
• 2172077-98-2
• EN300-1561372

• Inchi： 1S/C28H34N2O5/c1-28(2,14-25(31)29-15-23(26(32)33)18-8-7-9-18)17-30-27(34)35-16-24-21-12-5-3-10-19(21)20-11-4-6-13-22(20)24/h3-6,10-13,18,23-24H,7-9,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： PDSQNIQVZWBFCF-UHFFFAOYSA-N
• SMILES： OC(C(CNC(CC(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid

Comprehensive Analysis of 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2172077-98-2)

In the rapidly evolving field of pharmaceutical chemistry and peptide synthesis, 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid (CAS No. 2172077-98-2) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and functional groups, plays a pivotal role in modern drug development and bioconjugation techniques. Researchers and industry professionals are increasingly focusing on its applications due to its unique properties, such as its ability to act as a protecting group in peptide synthesis and its potential in targeted drug delivery systems.

The compound's structure features a cyclobutyl moiety, which is known for its conformational rigidity, and a fluoren-9-ylmethoxycarbonyl (Fmoc) group, a widely used protecting group in solid-phase peptide synthesis (SPPS). The presence of the Fmoc group makes this compound particularly valuable in the synthesis of peptides and proteins, where protecting groups are essential to prevent unwanted side reactions. Additionally, the 3,3-dimethylbutanamidopropanoic acid segment contributes to the molecule's stability and solubility, making it suitable for various biochemical applications.

One of the most searched topics in peptide chemistry is the optimization of protecting group strategies. The Fmoc group, as part of 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid, is often compared to other protecting groups like Boc (tert-butoxycarbonyl). Users frequently inquire about the advantages of Fmoc over Boc, such as its compatibility with milder deprotection conditions, which are crucial for sensitive peptide sequences. This compound's role in addressing these challenges underscores its importance in contemporary research.

Another area of growing interest is the application of this compound in bioconjugation and drug delivery. The cyclobutyl ring and Fmoc group can be leveraged to create stable linkages between peptides and other biomolecules, enabling the development of advanced therapeutics. For instance, researchers are exploring its use in antibody-drug conjugates (ADCs), a hot topic in oncology. The compound's ability to facilitate precise conjugation while maintaining the integrity of the peptide backbone aligns with the demand for more efficient and targeted therapies.

From a synthetic perspective, the preparation of 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid involves multi-step organic reactions, including amide bond formation and protecting group chemistry. Laboratories often search for protocols to optimize its synthesis, emphasizing yield and purity. The compound's CAS No. 2172077-98-2 serves as a unique identifier, ensuring accurate referencing in patents and scientific literature. Its commercial availability also makes it accessible for researchers exploring novel applications.

In conclusion, 2-cyclobutyl-3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopropanoic acid represents a versatile tool in peptide synthesis and bioconjugation. Its structural features, including the Fmoc group and cyclobutyl ring, address critical challenges in drug development and biomolecular engineering. As the scientific community continues to innovate, this compound is poised to play an even greater role in advancing therapeutic technologies.